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A Comprehensive Spectroscopic and Methodological Guide to (rel)-Asperparaline A

This technical guide provides an in-depth overview of the spectroscopic data for (rel)-
Asperparaline A, a paralytic alkaloid isolated from Aspergillus japonicus JV-23. The
information is tailored for researchers, scientists, and professionals in drug development,
presenting key data in a structured format and detailing the experimental protocols for its
acquisition.

High-Resolution Mass Spectrometry (HRMS) Data

High-resolution mass spectrometry provides the elemental composition of a molecule based on
its precise mass-to-charge ratio. The HRMS data for Asperparaline A confirms its molecular
formula.

Table 1: HRMS Data for (rel)-Asperparaline A

L Mass-to-Charge
lonization Mode Calculated Mass Molecular Formula
(m/z) [M]*

HR-EIMS 359.2195 359.2209 C20H29N303
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the
structure of organic molecules by providing information about the chemical environment of
individual atoms. The *H and 3C NMR data for (rel)-Asperparaline A are summarized below.

[1]

Table 2: 1H NMR Spectroscopic Data for (rel)-Asperparaline A (500 MHz, CDCls)
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Chemical Shift (5,

Coupling Constant

Position Multiplicity

ppm) (3, Hz)
2-Ha 2.05 m
2-Hb 2.55 m
3-H 4.09 dd 11.5,5.5
5-H 3.78 d 11.5
6-Ha 1.85 m
6-Hb 2.25 m
7-Ha 1.60 m
7-Hb 1.95 m
8-H 3.45 t 8.5
11-H 3.88 S
13-Ha 2.65 d 17.5
13-Hb 2.85 d 17.5
15-H 3.01 S
16-H 2.89 S
18-H 1.01 S
19-H 1.05 S
20-H 1.25 d 7.0

Table 3: 13C NMR Spectroscopic Data for (rel)-Asperparaline A (125 MHz, CDCIs)
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Position Chemical Shift (6, ppm)
2 30.2
3 59.8
4 70.1
5 55.1
6 235
7 38.9
8 63.2
9 58.7
10 79.1
11 60.3
12 178.2
13 49.9
14 177.9
15 24.9
16 27.8
17 40.2
18 25.3
19 22.0
20 16.8

Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic
analysis of Asperparaline A.[1]
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Isolation of (rel)-Asperparaline A

The fermented solid medium of Aspergillus japonicus JV-23 was extracted with methanol. The
resulting extract was concentrated and subjected to a series of chromatographic separations.
The crude extract was first chromatographed on a Wakogel C-200 column. Fractions
containing the compound of interest were further purified by flash chromatography on a
Kieselgel 60 column, followed by crystallization to yield pure Asperparaline A.[1]

Spectroscopic Analysis

* NMR Spectroscopy: *H and 3C NMR spectra were acquired on a JEOL JNM A-500
spectrometer operating at 500 MHz for *H and 125 MHz for 13C.[1] Samples were dissolved
in deuterated chloroform (CDCIs), and chemical shifts are reported in parts per million (ppm)
relative to tetramethylsilane (TMS) as an internal standard.[1]

¢ High-Resolution Mass Spectrometry: High-resolution electron ionization mass spectrometry
(HR-EIMS) was performed on a JEOL JMS-DX300 instrument.[1]

Visualization of Experimental Workflow

The general workflow for the isolation and characterization of a natural product like
Asperparaline A is depicted in the following diagram.

Spectroscopic Analysis

Extraction & Isolation HRMS Analysis Structure Elucidation
r
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Caption: Workflow for the isolation and structural elucidation of natural products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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